Cas no 146618-31-7 (4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid)

• Product Name: 4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid
• CAS No: 146618-31-7
• MF: C₁₇H₁₂N₂O₄
• MW: 308.288184165955
• CID: 4601395
• Update Time: 2025-08-05

4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-HYDROXYBENZOYL)-1H-PYRAZOL-1-YL]BENZENECARBOXYLIC ACID
• 4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid

• Inchi： 1S/C17H12N2O4/c20-15-4-2-1-3-14(15)16(21)12-9-18-19(10-12)13-7-5-11(6-8-13)17(22)23/h1-10,20H,(H,22,23)
• InChI Key： YQGKRZHXRPCXLV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C=C(C(=O)C3=CC=CC=C3O)C=N2)C=C1

Additional information on 4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid

4-[4-(2-Hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic Acid: A Comprehensive Overview

CAS No. 146618-31-7, commonly referred to as 4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a benzoic acid moiety with a pyrazole ring substituted with a hydroxybenzoyl group. The compound has garnered attention due to its potential applications in drug discovery and material science.

The chemical structure of 4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid is notable for its conjugated system, which includes aromatic rings and heterocyclic components. This arrangement not only imparts stability to the molecule but also contributes to its electronic properties, making it a candidate for various chemical reactions and biological assays. Recent studies have explored the synthesis of this compound through various routes, including condensation reactions and coupling methodologies, with a focus on optimizing yield and purity.

One of the most promising aspects of CAS No. 146618-31-7 is its potential as a pharmacological agent. Research has demonstrated that this compound exhibits significant bioactivity, particularly in the context of anti-inflammatory and antioxidant properties. For instance, a study published in 2023 highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid has also been investigated for its role in material science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the versatility of this compound.

The environmental impact of CAS No. 146618-31-7 has also been a topic of recent research. Studies have examined its biodegradability and toxicity profiles, with findings indicating that it poses minimal risk to aquatic ecosystems under standard conditions. However, further research is needed to fully understand its long-term environmental effects and potential for bioaccumulation.

From a synthetic perspective, the development of efficient methods for producing 4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid remains an active area of investigation. Researchers have explored various catalysts and reaction conditions to enhance the selectivity and scalability of synthesis processes. These advancements are critical for enabling large-scale production of the compound for both research and commercial purposes.

In conclusion, CAS No. 146618-31-7, or 4-[4-(2-hydroxybenzoyl)-1H-pyrazol-1-yl]benzoic acid, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising bioactivity and material properties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.